Cas no 866270-04-4 (4-(3-BROMO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER)

4-(3-Bromophenyl)-3-oxo-butyric acid ethyl ester is a brominated aromatic keto ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive β-keto ester moiety, enabling versatile transformations such as condensation and alkylation reactions. The 3-bromophenyl substituent enhances its utility in cross-coupling reactions, including Suzuki and Heck couplings, facilitating the construction of complex aromatic systems. The ethyl ester group improves solubility in organic solvents, aiding in purification and handling. This compound is particularly valuable in medicinal chemistry for scaffold diversification. High purity grades ensure consistent performance in synthetic workflows, making it a reliable building block for research and industrial applications.

4-(3-BROMO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER structure

866270-04-4 structure

Product Name:4-(3-BROMO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER

CAS No:866270-04-4

MF:C₁₂H₁₃BrO₃

MW:285.133823156357

MDL:MFCD08457099

CID:891283

PubChem ID:45156315

Update Time:2025-10-23

4-(3-BROMO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 4-(3-BROMO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
- ethyl 4-(3-bromophenyl)-3-oxobutanoate
- 3-Bromo-b-oxo-benzenebutanoic acid ethyl ester
- 3-bromo-beta-oxo-benzenebutanoic acid ethyl ester
- 4-(3-bromophenyl)-3-oxo-butyric acid ethyl ester
- MFCD08457099
- AKOS010951904
- A1-12335
- CS-0433322
- SCHEMBL4137771
- PTEIZCXDAQSZOA-UHFFFAOYSA-N
- ethyl4-(3-bromophenyl)-3-oxobutanoate
- 866270-04-4
- MDL： MFCD08457099
- Inchi： 1S/C12H13BrO3/c1-2-16-12(15)8-11(14)7-9-4-3-5-10(13)6-9/h3-6H,2,7-8H2,1H3
- InChI Key： PTEIZCXDAQSZOA-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CC(CC(=O)OCC)=O

Computed Properties

Exact Mass: 284.00500
Monoisotopic Mass: 284.005
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4A^2
XLogP3: 2.6

Experimental Properties

PSA: 43.37000
LogP: 2.51390

4-(3-BROMO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER Pricemore >>

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